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Compound of Interest

Compound Name: 1-(2,4-dichlorophenyl)urea

CAS No.: 5428-50-2

Cat. No.: B1607340

Get Quote

1-(2,4-dichlorophenyl)urea is a substituted phenylurea compound characterized by a urea

core functional group attached to a 2,4-dichlorinated benzene ring. Its chemical structure

makes it a subject of interest in various fields, including synthetic chemistry, materials science,

and pharmacology. As an intermediate, it serves as a valuable building block for more complex

molecules. Furthermore, the broader class of dichlorophenyl ureas has been investigated for a

range of biological activities, including antimicrobial and anti-proliferative effects.[1][2] This

guide provides a comprehensive overview of its chemical properties, synthesis,

characterization, and handling, tailored for researchers and drug development professionals.

Section 1: Molecular Structure and Physicochemical
Properties
The fundamental characteristics of a compound dictate its behavior in chemical and biological

systems. The properties of 1-(2,4-dichlorophenyl)urea are summarized below.

Chemical Structure
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The molecule consists of a urea group (-NH-CO-NH₂) where one of the nitrogen atoms is

substituted with a 2,4-dichlorophenyl group.

Caption: Chemical structure of 1-(2,4-dichlorophenyl)urea.

Physicochemical Data
Quantitative data for 1-(2,4-dichlorophenyl)urea is crucial for experimental design, including

solvent selection and purification strategies.

Property Value Source

CAS Number 5428-50-2 [3][4]

Molecular Formula C₇H₆Cl₂N₂O [4]

Molecular Weight 205.04 g/mol [4]

Appearance White to off-white solid/powder N/A

Melting Point

Data not consistently available;

related ureas have high

melting points (>150 °C)[5]

N/A

Solubility

Very slightly soluble in water;

soluble in organic solvents like

acetone, methanol, and

DMSO.

N/A

Section 2: Synthesis and Purification
The synthesis of substituted phenylureas is a well-established process in organic chemistry. A

common and reliable method involves the reaction of a corresponding aniline with a source of

the urea carbonyl group.

Synthetic Pathway Rationale
The most direct laboratory synthesis involves the reaction of 2,4-dichloroaniline with an alkali

metal cyanate (e.g., potassium cyanate) in an aqueous acidic medium. The in situ generation

of isocyanic acid (HNCO) from the cyanate salt allows for its subsequent nucleophilic attack by
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the amine. This one-pot method is efficient and avoids the handling of highly reactive and toxic

isocyanates directly.

Synthesis Workflow

2,4-Dichloroaniline +
Potassium Cyanate (KOCN)

Reaction Vessel
Stirring at RT to moderate heat

Aqueous Acid
(e.g., HCl)
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Isolation by Filtration

Purification
(Recrystallization from Ethanol/Water)

Pure 1-(2,4-dichlorophenyl)urea

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(2,4-dichlorophenyl)urea.

Experimental Protocol: Synthesis of 1-(2,4-
dichlorophenyl)urea
This protocol is a representative procedure adapted from general methods for urea synthesis.

[6]

Reagent Preparation: In a 250 mL round-bottom flask, dissolve 2,4-dichloroaniline (e.g., 10

mmol) in a mixture of glacial acetic acid (20 mL) and water (20 mL).
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Reaction Initiation: While stirring the solution vigorously, add a solution of potassium cyanate

(e.g., 12 mmol) dissolved in water (15 mL) dropwise over 15 minutes. The choice to use a

slight excess of cyanate ensures the complete conversion of the starting aniline.

Reaction Progression: Stir the resulting mixture at room temperature for 2-3 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) using a

hexane:ethyl acetate solvent system.

Product Isolation: Upon completion, a white precipitate of 1-(2,4-dichlorophenyl)urea will

form. Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake

sequentially with cold water to remove any unreacted salts and acetic acid, followed by a

small amount of cold ethanol.

Purification: The crude product can be purified by recrystallization. Dissolve the solid in a

minimal amount of hot ethanol or an ethanol/water mixture and allow it to cool slowly to room

temperature, then in an ice bath, to form pure crystals.

Drying and Characterization: Dry the purified crystals under vacuum. Determine the melting

point and characterize the product using spectroscopic methods (IR, NMR, MS) to confirm its

identity and purity.

Section 3: Spectroscopic and Analytical
Characterization
Unambiguous characterization is essential for confirming the structure and purity of the

synthesized compound.

Analytical Workflow Overview
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Sample Analysis

Spectroscopic Methods

Data Interpretation
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Caption: Standard workflow for the analytical characterization of the compound.

Expected Spectral Data
The following table summarizes the expected key signals based on the structure of 1-(2,4-
dichlorophenyl)urea and data from analogous compounds.[7][8]
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Technique Functional Group
Expected Signal /
Characteristic Feature

FTIR N-H Stretch (Amide/Amine)
Broad absorption band in the

range of 3200-3400 cm⁻¹

C=O Stretch (Urea)
Strong, sharp absorption band

around 1650-1700 cm⁻¹

C-N Stretch
Absorption in the 1400-1450

cm⁻¹ region

C-Cl Stretch

Strong absorption in the

fingerprint region, typically

600-800 cm⁻¹

¹H NMR -NH₂ (Amine)
Broad singlet, chemical shift is

solvent-dependent

-NH- (Amide)
Singlet, typically downfield (>

8.0 ppm)

Aromatic protons
Multiplets in the aromatic

region (7.0-7.8 ppm)

¹³C NMR C=O (Carbonyl)
Signal in the range of 155-165

ppm

Aromatic Carbons
Multiple signals between 115-

140 ppm

Mass Spec. Molecular Ion (M⁺)
Peak at m/z 204 (for ³⁵Cl

isotopes)

Isotope Pattern

Characteristic M, M+2, M+4

pattern due to the presence of

two chlorine atoms, with

relative intensities of

approximately 9:6:1.[9]
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Section 4: Potential Applications and Biological
Context
While 1-(2,4-dichlorophenyl)urea itself is primarily a chemical intermediate, its structural

motifs are present in molecules with significant biological activity.

Herbicide Metabolite: Substituted phenylureas are a well-known class of herbicides, such as

Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea). Compounds like 1-(2,4-
dichlorophenyl)urea can be metabolites or degradation products in environmental studies.

Antimicrobial Research: A variety of urea derivatives have been synthesized and tested for

antimicrobial activity against bacterial and fungal strains.[1] The dichlorophenyl moiety is a

common feature in many active compounds, suggesting that 1-(2,4-dichlorophenyl)urea
could serve as a scaffold for developing new potential antimicrobial agents.

Anticancer Research: Certain complex ureas, such as 1,3-bis(3,5-dichlorophenyl)urea, have

demonstrated anti-proliferative and pro-apoptotic effects in cancer cell lines, including

melanoma.[2] This highlights the potential of the dichlorophenylurea pharmacophore in

oncology drug discovery.

Section 5: Safety and Handling
As a laboratory chemical, 1-(2,4-dichlorophenyl)urea must be handled with appropriate

precautions. The following information is derived from standard Safety Data Sheets (SDS) for

related chemicals.[10][11]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid contact with skin and eyes. Do not breathe dust. Ensure adequate

ventilation when handling the powder.[10][11] Handle in accordance with good industrial

hygiene and safety practices.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

sealed until ready for use.

Incompatibilities: Avoid strong oxidizing agents.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1607340/docs?utm_src=pdf-body#introduction-defining-1-2-4-dichlorophenyl-urea
https://www.benchchem.com/product/b1607340/docs?utm_src=pdf-body#introduction-defining-1-2-4-dichlorophenyl-urea
https://www.benchchem.com/product/b1607340/docs?utm_src=pdf-body#introduction-defining-1-2-4-dichlorophenyl-urea
https://pmc.ncbi.nlm.nih.gov/articles/PMC6963781/
https://www.benchchem.com/product/b1607340/docs?utm_src=pdf-body#introduction-defining-1-2-4-dichlorophenyl-urea
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747778/
https://www.benchchem.com/product/b1607340/docs?utm_src=pdf-body#introduction-defining-1-2-4-dichlorophenyl-urea
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/24Dichlorophenylurea.htm
https://www.actylislab.com/msds/Urea.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/24Dichlorophenylurea.htm
https://www.actylislab.com/msds/Urea.pdf
https://www.actylislab.com/msds/Urea.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures:

Skin Contact: Immediately wash off with plenty of water.

Eye Contact: Rinse thoroughly with plenty of water, also under the eyelids.

Inhalation: Move to fresh air.

Ingestion: Consult a physician if feeling unwell.[11]

Disposal: Dispose of this material and its container as hazardous waste in accordance with

local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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